Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/146436-64-8x300.png)
146436-64-8 structure
Product Name:2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
CAS No:146436-64-8
Molecular Formula:C24H27N3O2F2
Molecular Weight:427.48688
CID:198970
PubChem ID:197539
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
- 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
- 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
- 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
- 3N-(2'-Fluoroethyl)benperidol
- F-FEB
- 146436-64-8
- DTXSID70163373
- 3N-(2/'-Fluoroethyl)benperidol
-
- InChIKey: GPNFFAGPGDOGIZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
- SMILES: FCCN1C2C=CC=CC=2N(C2CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O
Computed Properties
- Exact Mass: 427.20731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 8
- Monoisotopic Mass: 427.207
- Heavy Atom Count: 31
- Complexity: 618
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.574
- Boiling Point: 566.5°Cat760mmHg
- Flash Point: 296.4°C
- Density: 1.237
2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Related Literature
-
Snigdhamayee Rana,Sandhya Rani Nayak,Sabita Patel,Sivakumar Vaidyanathan J. Mater. Chem. C, 2024,12, 765-818
-
2. Back cover
-
Marcel Fickenscher,Tom Reimers,Holger Frey Polym. Chem., 2021,12, 3576-3581
-
Yiyong He Chem. Commun., 2007, 2732-2734
-
Do Hyun Kim,Min Su Park,Hyung Hee Cho,Jung Tae Park,Jong Hak Kim RSC Adv., 2016,6, 67849-67857
-
Pardis Adams,Fabrizio Creazzo,Thomas Moehl,Rowena Crockett,Peng Zeng,Sandra Luber,S. David Tilley J. Mater. Chem. A, 2023,11, 8277-8284
-
James G. Stevens,Richard A. Bourne,Martyn Poliakoff Green Chem., 2009,11, 409-416
-
Francesco Donsì Food Funct., 2020,11, 6273-6284
-
9. Book review
146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-) Related Products
- 328-75-6(3,5-Bis(Trifluoromethyl)nitrobenzene)
- 3549-23-3(Methyl p-tert-butylphenylacetate)
- 2458-12-0(3-Amino-4-methylbenzoic acid)
- 81-05-0(6-Amino-1-naphthalenesulfonic acid)
- 96-35-5(Methyl glycolate)
- 518-63-8(Dimethoxanate hydrochloride)
- 2689-69-2(methyl 3-oxothiolane-2-carboxylate)
- 444-27-9(Timonacic)
- 3377-71-7(1-Benzyl-1H-indole)
- 3939-01-3(Methyl 1-benzyl-4-oxo-3-piperidinecarboxylate hydrochloride)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk